Tert-butyl (1R,5S)-1-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate

• IUPAC Name: tert-butyl (1R,5S)-1-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate
• InChI: InChI=1S/C11H20N2O2/c1-10(2,3)15-9(14)13-6-8-4-5-11(8,12)7-13/h8H,4-7,12H2,1-3H3/t8-,11-/m0/s1
• InChI Key: FZURJTVFRKRXMA-KWQFWETISA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2CCC2(C1)N
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@@H]2CC[C@@]2(C1)N
• Molecular Formula: C11H20N2O2
• Molecular Weight: 212.29 g/mol

Description

“Tert-butyl (1R,5S)-1-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate” is a chemical compound with the empirical formula C11H20N2O2. It is provided to early discovery researchers as part of a collection of unique chemicals.

Molecular Structure Analysis

The InChI string of the compound is 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-5-8-7(4-12)9(8)6-13/h7-9H,4-6,12H2,1-3H3/t7?,8-,9+. This indicates the molecular structure of the compound, including the positions of the atoms and the stereochemistry.

Physical And Chemical Properties Analysis

This compound is a solid under normal conditions. Its molecular weight is 212.29. More specific physical and chemical properties like melting point, boiling point, and density were not found in the available data.

Scientific Research Applications

Scalable Synthesis Routes

An efficient, scalable synthesis route for the enantiomerically pure tert-butyl-(1R,4S,6R)-4-(hydroxymethyl)-3-azabicyclo[4.1.0]heptane-3-carboxylate was developed, showing significant improvements over original methods. This process, which starts from commercially available chiral lactone, includes an elegant epimerization/hydrolysis step for the undesired diastereoisomer, avoiding tedious purification and has been scaled up to produce kilogram amounts in 43% yield over nine chemical transformations (Maton et al., 2010).

Molecular Structure Elucidation

The molecular structure of tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, a related compound synthesized as a cyclic amino acid ester, was characterized using 1H NMR spectroscopy and high-resolution mass spectrometry. Its structure was further confirmed through single crystal X-ray diffraction analysis, revealing a monoclinic space group with specific dimensions and a 1:1 ratio of diastereomers in the crystal (Moriguchi et al., 2014).

Novel Synthetic Applications

Synthesis of trans-4-Triazolyl-Substituted 3-Hydroxypiperidines describes using tert-butyl trans-4-ethynyl-3-hydroxypiperidine-1-carboxylate, derived from a racemic N-Boc-protected 7-oxa-3-azabicyclo[4.1.0]heptane, as a new scaffold for substituted piperidines through regioselective ring-opening and 1,3-dipolar cycloaddition reactions (Harmsen et al., 2011).

Conformationally Constrained Amino Acids

A method for the chirospecific preparation of optically pure 1-carboxy-7-azabicycloheptane amino acids, intended for generating peptidomimetics as conformational probes, was reported. This method enables the multigram preparation of these amino acid analogues, showcasing the potential for creating symmetrical and chiral amino acid homologues (Campbell & Rapoport, 1996).

Safety and Hazards

The compound is classified as Acute Tox. 4 Oral, indicating it may be harmful if swallowed. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and washing thoroughly after handling. It’s important to always handle chemicals with appropriate safety measures.